Cas no 25451-09-6 (1,3-Propanediol,2,2-di-p-tolyl- (8CI))

• Product Name: 1,3-Propanediol,2,2-di-p-tolyl- (8CI)
• CAS No: 25451-09-6
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 282581
• PubChem ID: 213000
• Update Time: 2025-04-19

1,3-Propanediol,2,2-di-p-tolyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-di-p-tolyl- (8CI)
• 2,2-bis(4-methylphenyl)propane-1,3-diol
• DTXSID10180120
• 25451-09-6
• 1,3-Propanediol, 2,2-di-p-tolyl-
• 2,2-Di(p-tolyl)-1,3-propanediol

• Inchi： 1S/C17H20O2/c1-13-3-7-15(8-4-13)17(11-18,12-19)16-9-5-14(2)6-10-16/h3-10,18-19H,11-12H2,1-2H3
• InChI Key： AOBZBJVTSNDERG-UHFFFAOYSA-N
• SMILES： OCC(CO)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3

Experimental Properties

• Density: 1.113
• Boiling Point: 442.7°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.584
• PSA: 40.46